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Compound of Interest

Compound Name: Bis(2-methoxyethyl) phthalate

Cat. No.: B032753

Essential Safety & Handling Guide: Bis(2-
methoxyethyl) phthalate

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Bis(2-methoxyethyl) phthalate (DMEP) to ensure the safety of researchers,
scientists, and drug development professionals.

Immediate Safety Information: Hazard Overview

Bis(2-methoxyethyl) phthalate is classified as a hazardous chemical. It is a Category 1B
Reproductive Toxin, with hazard statements indicating it may damage the unborn child and is
suspected of damaging fertility.[1] The substance is also known to be a skin and eye irritant.[2]
[3] All personnel must obtain special instructions and read all safety precautions before
handling this chemical.[1][2][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment
must be used at all times when handling Bis(2-methoxyethyl) phthalate.

e Eye and Face Protection:

o Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European
Standard EN166.[1]
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o For tasks with a higher risk of splashing, a face shield should be worn in addition to safety
goggles.[5]

o Skin and Body Protection:

o Gloves: Wear chemical-resistant gloves at all times. While specific permeation data for
Bis(2-methoxyethyl) phthalate is not readily available, data for similar phthalates
suggests that Butyl rubber or Nitrile gloves are effective. However, it is crucial to consult
the glove manufacturer's specific chemical resistance data. Contaminated gloves should
be removed and replaced immediately.

o Protective Clothing: A lab coat or chemical-resistant apron is required. For larger quantities
or tasks with a high risk of splash, chemical-resistant coveralls should be worn.

o Footwear: Closed-toe shoes are mandatory. For significant spill risks, chemical-resistant,
steel-toe boots are recommended.

» Respiratory Protection:

o All handling of Bis(2-methoxyethyl) phthalate that may generate aerosols or vapors
must be conducted in a certified chemical fume hood to ensure adequate ventilation.[6]

o If arisk assessment determines that air-purifying respirators are necessary, a
NIOSH/MSHA-approved respirator with appropriate cartridges (e.g., type ABEK) must be
used.[7]

Chemical Safety Data

The following table summarizes key quantitative data for Bis(2-methoxyethyl) phthalate.
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Property Value Source
Molecular Formula C14H1806 [21[7]
Molar Mass 282.29 g/mol [2][8]
Appearance C.:olf)rless to pale yellow, oily (1176}
liquid

Boiling Point 340 °C /644 °F [1]
Melting Point -40 °C /[ -40 °F [1]
Density 1.17 g/cm3 [1]
Flash Point 185 °C /365 °F [1]
Water Solubility 8500 mg/L (at 25°C) [6][8]

Glove Compatibility (Based on related Phthalates) Note: This data is for similar chemicals.
Always consult the manufacturer's data for your specific gloves.

Glove Material Rating (General Phthalates)
Butyl Rubber Very Good to Excellent

Nitrile Rubber Good to Very Good

Neoprene Fair to Good

Natural Rubber (Latex) Poor to Fair

Operational Plan: Handling Protocol

Adherence to a strict, step-by-step operational plan is critical for minimizing risk.
1. Preparation and Pre-Handling:

o Read Safety Data Sheet (SDS): Thoroughly read and understand the SDS for Bis(2-
methoxyethyl) phthalate before beginning any work.[1]
» Designate Work Area: All work must be performed inside a certified chemical fume hood.
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o Assemble Materials: Ensure all necessary equipment (glassware, reagents, etc.) and safety
equipment (spill kit, fire extinguisher) are readily accessible.

» Don PPE: Put on all required PPE as detailed above before entering the designated handling
area.

2. Handling the Chemical:

e Avoid Contact: Use appropriate lab equipment (e.g., spatulas, pipettes) to handle the
chemical. Avoid all direct physical contact.

o Portioning: When transferring or weighing, do so carefully to avoid generating aerosols or
splashes.

» Container Management: Keep all containers of Bis(2-methoxyethyl) phthalate tightly
closed when not in use.[6]

3. Post-Handling and Cleanup:

o Decontamination: Clean the work area within the fume hood thoroughly with an appropriate
solvent and then soap and water.

 Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Start with
gloves, followed by lab coat or apron, and finally eye protection. Wash hands thoroughly with
soap and water immediately after removing PPE.

o Storage: Store Bis(2-methoxyethyl) phthalate in a tightly closed, properly labeled container
in a cool, dry, and well-ventilated area.[6] The storage area should be locked and secured.[1]

[2]

Disposal Plan

All waste containing Bis(2-methoxyethyl) phthalate must be treated as hazardous waste.
1. Waste Segregation and Collection:

» Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container
that is compatible with the chemical.

» No Mixing: Do not mix Bis(2-methoxyethyl) phthalate waste with other waste streams.[6]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "Bis(2-methoxyethyl) phthalate".

2. Container Rinsing:
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» Triple Rinse: Empty containers that held the chemical must be triple-rinsed with a suitable
solvent.

o Collect Rinsate: The first rinse (and subsequent rinses if required by local regulations) must
be collected and disposed of as hazardous waste.

3. Final Disposal:

» Seal Container: Once the waste container is full, seal it tightly.

e Arrange Pickup: Arrange for waste pickup through your institution's Environmental Health
and Safety (EHS) office.

» Regulatory Compliance: All disposal must be carried out in accordance with local, state, and
federal regulations at an approved waste disposal plant.[1][6]

Workflow for Safe Handling of Bis(2-methoxyethyl)
phthalate
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Caption: Workflow for handling Bis(2-methoxyethyl) phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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